Cas no 1214374-87-4 (2-(3-Nitropyridin-2-yl)acetic acid)

• Product Name: 2-(3-Nitropyridin-2-yl)acetic acid
• CAS No: 1214374-87-4
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• MDL: MFCD13194545
• CID: 1038210
• PubChem ID: 19691267
• Update Time: 2025-04-20

2-(3-Nitropyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Nitropyridin-2-yl)acetic acid
• (3-Nitropyridin-2-yl)acetic acid
• SCHEMBL6648261
• A891710
• DB-312589
• 2-(3-Nitropyridin-2-yl)aceticacid
• 1214374-87-4
• DTXSID90599231

• MDL： MFCD13194545
• Inchi： 1S/C7H6N2O4/c10-7(11)4-5-6(9(12)13)2-1-3-8-5/h1-3H,4H2,(H,10,11)
• InChI Key： YCDCTYHGROLWQR-UHFFFAOYSA-N
• SMILES： OC(CC1C(=CC=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 182.03300
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 96.01000
• LogP: 1.14010